Cas no 5730-85-8 (3-chloro-4-phenylaniline)

3-chloro-4-phenylaniline structure
3-chloro-4-phenylaniline structure
Product Name:3-chloro-4-phenylaniline
CAS No:5730-85-8
MF:C12H10ClN
MW:203.667501926422
MDL:MFCD11933359
CID:1604038
PubChem ID:39231621
Update Time:2025-04-21

3-chloro-4-phenylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-chlorobiphenyl-4-amine
    • [1,1'-biphenyl]-4-amine, 3-chloro-
    • 3-chloro-1,1'-biphenyl-4-amine
    • 2-chloro-4-phenylaniline
    • 2-Chloro-biphenyl-4-ylamine
    • SCHEMBL16014529
    • NS-02126
    • YDYUIJXAGCGIKW-UHFFFAOYSA-N
    • MFCD11933359
    • AKOS015948490
    • CS-0194746
    • E90652
    • CHEMBL2046995
    • 3-chloro-4-phenylaniline
    • 2-Chlorobiphenyl-4-amine
    • 2-Chloro-[1,1'-biphenyl]-4-amine
    • 5730-85-8
    • MDL: MFCD11933359
    • Inchi: 1S/C12H10ClN/c13-12-8-10(14)6-7-11(12)9-4-2-1-3-5-9/h1-8H,14H2
    • InChI Key: YDYUIJXAGCGIKW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 203.0503
  • Monoisotopic Mass: 203.050177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: NA
  • Density: 1.1604 (rough estimate)
  • Melting Point: N/A℃
  • Boiling Point: 332.47°C (rough estimate)
  • Flash Point: 208.5±24.0 °C
  • Refractive Index: 1.5868 (estimate)
  • PSA: 26.02

3-chloro-4-phenylaniline Security Information

3-chloro-4-phenylaniline Pricemore >>

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